Cas no 942070-16-8 (5-Chlorothiophene-2,4-diboronic acid pinacol ester)

5-Chlorothiophene-2,4-diboronic acid pinacol ester is a high-purity boronic ester derivative widely used in Suzuki-Miyaura cross-coupling reactions. Its bifunctional boronic ester groups enable efficient polyfunctionalization of thiophene scaffolds, making it valuable in the synthesis of conjugated polymers, pharmaceuticals, and advanced materials. The chlorine substituent enhances reactivity for selective functionalization, while the pinacol ester groups improve stability and handling under ambient conditions. This compound is particularly useful in constructing complex heterocyclic systems with precise control over substitution patterns. Its compatibility with diverse reaction conditions and high yields in coupling reactions make it a preferred intermediate for researchers in organic and materials chemistry.

5-Chlorothiophene-2,4-diboronic acid pinacol ester structure

942070-16-8 structure

Product Name:5-Chlorothiophene-2,4-diboronic acid pinacol ester

CAS No:942070-16-8

MF:C₁₆H₂₇B₂ClO₄S

MW:372.523183107376

CID:3041028

Update Time:2026-04-28

5-Chlorothiophene-2,4-diboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

- 1,3,2-Dioxaborolane, 2-[2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-thienyl]dihydro-4,4,5,5-tetramethyl-
- 2,2'-(5-CHLOROTHIOPHENE-2,4-DIYL)BIS(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE);
- 5-Chlorothiophene-2,4-diboronic acid pinacol ester

Computed Properties

Exact Mass: 370.13500

Experimental Properties

PSA: 65.16000
LogP: 2.99990

5-Chlorothiophene-2,4-diboronic acid pinacol ester Pricemore >>

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Chemenu	CM219241-1g	2,2'-(5-Chlorothiophene-2,4-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane)	942070-16-8	97%	1g	$373	2021-08-04
Chemenu	CM219241-1g	2,2'-(5-Chlorothiophene-2,4-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane)	942070-16-8	97%	1g	$552	2023-01-18
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TRC	C428068-50mg	5-Chlorothiophene-2,4-diboronic acid pinacol ester	942070-16-8		50mg	$87.00	2023-05-18
TRC	C428068-100mg	5-Chlorothiophene-2,4-diboronic acid pinacol ester	942070-16-8		100mg	$133.00	2023-05-18
TRC	C428068-250mg	5-Chlorothiophene-2,4-diboronic acid pinacol ester	942070-16-8		250mg	$224.00	2023-05-18
A2B Chem LLC	AD11311-1g	5-Chlorothiophene-2,4-diboronic acid pinacol ester	942070-16-8	97%	1g	$142.00	2024-07-18
A2B Chem LLC	AD11311-5g	5-Chlorothiophene-2,4-diboronic acid pinacol ester	942070-16-8	97%	5g	$402.00	2024-07-18
A2B Chem LLC	AD11311-10g	5-Chlorothiophene-2,4-diboronic acid pinacol ester	942070-16-8	97%	10g	$662.00	2024-07-18
A2B Chem LLC	AD11311-250mg	5-Chlorothiophene-2,4-diboronic acid pinacol ester	942070-16-8	≥ 95 %	250mg	$338.00	2024-04-19